Cas no 1956306-54-9 (2-amino-2-(1-methylpyrazol-4-yl)acetic acid;hydrochloride)

• Product Name: 2-amino-2-(1-methylpyrazol-4-yl)acetic acid;hydrochloride
• CAS No: 1956306-54-9
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• CID: 5104729
• Update Time: 2026-03-03

2-amino-2-(1-methylpyrazol-4-yl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-methyl-1H-pyrazol-4-yl)acetic acid hydrochloride
• 2-amino-2-(1-methylpyrazol-4-yl)acetic acid;hydrochloride

• Inchi： 1S/C6H9N3O2.ClH/c1-9-3-4(2-8-9)5(7)6(10)11;/h2-3,5H,7H2,1H3,(H,10,11);1H
• InChI Key： VUNVOTSNNJUBIZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)C1=CN(C)N=C1.[H]Cl

Additional information on 2-amino-2-(1-methylpyrazol-4-yl)acetic acid;hydrochloride

Exploring the Properties and Applications of 2-amino-2-(1-methylpyrazol-4-yl)acetic acid hydrochloride (CAS No. 1956306-54-9)

2-amino-2-(1-methylpyrazol-4-yl)acetic acid hydrochloride (CAS No. 1956306-54-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyrazole derivative, is known for its unique structural features and potential applications in drug discovery. The presence of both an amino group and a carboxylic acid moiety in its structure makes it a versatile building block for synthesizing more complex molecules.

The chemical structure of 2-amino-2-(1-methylpyrazol-4-yl)acetic acid hydrochloride includes a 1-methylpyrazole ring, which is a common motif in medicinal chemistry due to its ability to interact with biological targets. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, making it more suitable for various experimental and industrial applications. Researchers are particularly interested in this compound for its potential role in developing enzyme inhibitors and receptor modulators.

One of the most discussed topics in recent years is the use of pyrazole-based compounds in treating inflammatory and metabolic disorders. 2-amino-2-(1-methylpyrazol-4-yl)acetic acid hydrochloride has been studied for its possible anti-inflammatory properties, aligning with the growing demand for novel therapeutic agents. The compound's ability to act as a scaffold for drug design has made it a subject of interest in academic and industrial labs worldwide.

In addition to its pharmaceutical applications, 2-amino-2-(1-methylpyrazol-4-yl)acetic acid hydrochloride is also explored in bioconjugation chemistry. Its reactive functional groups allow for efficient coupling with biomolecules, enabling the development of probes and diagnostic tools. This versatility has led to its inclusion in research focused on targeted drug delivery systems and molecular imaging.

The synthesis of 2-amino-2-(1-methylpyrazol-4-yl)acetic acid hydrochloride typically involves multi-step organic reactions, including protection-deprotection strategies and salt formation. These processes require careful optimization to ensure high yield and purity, which are critical for its use in sensitive applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound and confirm its structural integrity.

From a market perspective, the demand for 2-amino-2-(1-methylpyrazol-4-yl)acetic acid hydrochloride is driven by the expanding pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of researchers and developers. Its role in high-throughput screening and fragment-based drug discovery further underscores its commercial relevance.

Environmental and safety considerations are also important when working with 2-amino-2-(1-methylpyrazol-4-yl)acetic acid hydrochloride. While it is not classified as a hazardous material, proper handling and storage protocols should be followed to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when using this compound.

Looking ahead, the potential of 2-amino-2-(1-methylpyrazol-4-yl)acetic acid hydrochloride in personalized medicine and precision therapeutics is an exciting area of exploration. As the scientific community continues to uncover new biological targets, the demand for structurally diverse compounds like this one is expected to rise. Its compatibility with green chemistry principles also makes it a candidate for sustainable drug development initiatives.

In summary, 2-amino-2-(1-methylpyrazol-4-yl)acetic acid hydrochloride (CAS No. 1956306-54-9) is a multifaceted compound with significant potential in pharmaceutical research and biotechnology. Its unique structure, combined with its applicability in drug design and bioconjugation, positions it as a valuable tool for scientists and industry professionals alike. As research progresses, this compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine.